![B1575473 Melanocyte protein Pmel 17 precursor (40-57)](/img/no-structure.png)
Melanocyte protein Pmel 17 precursor (40-57)
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Description
Melanocyte protein PMEL; gp100; pmel 17
Scientific Research Applications
Role in Melanosome Biogenesis and Melanin Synthesis
Pmel 17, a melanocyte-specific protein, is integral to the biogenesis of melanosomes, the subcellular organelles where melanin pigments are synthesized and stored. The protein undergoes specific posttranslational processing, forming two disulfide-linked subunits, M alpha and M beta, which remain associated intracellularly. This association indicates that the detectable M alpha remains membrane-bound, playing a crucial role in the formation of striations within multivesicular bodies, a critical step in the formation of premelanosomes and, consequently, melanin synthesis (Berson et al., 2001).
Influence on Coat Color and Melanin Content
The expression of Pmel 17 is closely tied to coat color, as evidenced by studies in mouse models. Mutations in Pmel 17, such as the silver coat color locus on mouse chromosome 10, have been shown to influence coat color, indicating a direct relationship between the gene and melanin content in hair. The silver mutation, in particular, is associated with a truncated Pmel 17 protein, which results in inefficient export from the endoplasmic reticulum (ER) and abnormal accumulation at the plasma membrane. This dual sorting defect in Pmel 17 leads to significant depletion within endocytic compartments, impairing the proteolytic maturation required for premelanosome-like fibrillogenesis and, consequently, affecting melanin storage and hair depigmentation (Theos et al., 2006).
Structural and Functional Properties
Pmel 17 is a transmembrane protein that exhibits a complex structure crucial for its function in melanosome biogenesis. The protein contains a putative leader sequence and a potential membrane anchor segment, indicating that it may be a membrane-associated protein in melanocytes. The protein's structure, characterized by potential N-glycosylation sites, high levels of serine and threonine, and repeats of a specific amino acid motif, suggests a multifaceted role in melanocyte function and melanin synthesis (Kwon et al., 1991).
Role in Amyloid Formation and Melanosome Function
Pmel 17 is known to form amyloid-like fibrils in melanosome precursor organelles, serving as a scaffold for melanin deposition. The formation of these fibrils is regulated by specific domains within Pmel 17, with two regions, an N-terminal domain of unknown structure and a downstream domain, playing a crucial role in amyloid formation in vitro. This structural organization and fibril formation are essential for the physiological function of melanosomes and melanin synthesis, highlighting the protein's significance in pigment cell biology (Watt et al., 2009).
Properties
sequence |
RTKAWNRQLYPEWTEAQR |
---|---|
source |
Homo sapiens (human) |
storage |
Common storage 2-8℃, long time storage -20℃. |
Synonym |
Melanocyte protein Pmel 17 precursor (40-57) |
Origin of Product |
United States |
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